Cas no 2137086-29-2 (tert-butyl N-(3S)-1-aminohexan-3-ylcarbamate)

• Product Name: tert-butyl N-(3S)-1-aminohexan-3-ylcarbamate
• CAS No: 2137086-29-2
• MF: C₁₁H₂₄N₂O₂
• MW: 216.320463180542
• CID: 6334529
• PubChem ID: 165747375
• Update Time: 2025-06-14

tert-butyl N-(3S)-1-aminohexan-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3S)-1-aminohexan-3-ylcarbamate
• tert-butyl N-[(3S)-1-aminohexan-3-yl]carbamate
• EN300-1178888
• 2137086-29-2

• Inchi： 1S/C11H24N2O2/c1-5-6-9(7-8-12)13-10(14)15-11(2,3)4/h9H,5-8,12H2,1-4H3,(H,13,14)/t9-/m0/s1
• InChI Key： PIVPBKNINSNNHT-VIFPVBQESA-N
• SMILES： O(C(N[C@H](CCN)CCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 216.183778013g/mol
• Monoisotopic Mass: 216.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(3S)-1-aminohexan-3-ylcarbamate

Comprehensive Overview of tert-butyl N-(3S)-1-aminohexan-3-ylcarbamate (CAS No. 2137086-29-2)

The compound tert-butyl N-(3S)-1-aminohexan-3-ylcarbamate (CAS No. 2137086-29-2) is a chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique structural features, including the tert-butyl carbamate protecting group and the (3S)-1-aminohexan-3-yl backbone, make it invaluable for asymmetric synthesis and drug development. Researchers and industries frequently seek this compound for its role in producing enantiomerically pure molecules, a critical aspect of modern medicinal chemistry.

In recent years, the demand for chiral intermediates like tert-butyl N-(3S)-1-aminohexan-3-ylcarbamate has surged due to the growing emphasis on stereoselective synthesis and green chemistry. This aligns with the pharmaceutical industry's shift toward sustainable practices and reduced environmental impact. The compound's CAS No. 2137086-29-2 is often searched in databases for its purity, solubility, and stability data, reflecting its importance in high-precision applications.

One of the key advantages of tert-butyl N-(3S)-1-aminohexan-3-ylcarbamate is its compatibility with peptide coupling reagents and catalysts, making it a versatile building block for complex molecular architectures. Its carbamate group provides excellent protection for amine functionalities during multi-step syntheses, a feature highly valued in the development of API intermediates (Active Pharmaceutical Ingredients).

The compound's relevance extends to cutting-edge research areas such as proteolysis-targeting chimeras (PROTACs) and small-molecule inhibitors, where precise stereochemistry is paramount. Scientists frequently inquire about its synthetic routes, scalability, and cost-efficiency, highlighting its practical significance in both academic and industrial settings.

From an analytical perspective, tert-butyl N-(3S)-1-aminohexan-3-ylcarbamate is characterized using advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets stringent quality standards, particularly for applications in GMP-compliant manufacturing. Its CAS No. 2137086-29-2 serves as a unique identifier in regulatory documentation and safety data sheets.

In summary, tert-butyl N-(3S)-1-aminohexan-3-ylcarbamate (CAS No. 2137086-29-2) represents a critical tool for chemists exploring enantioselective synthesis and drug discovery. Its robust chemical properties and broad applicability continue to drive innovation across multiple scientific disciplines.